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Compound of Interest

Compound Name: 4-Methoxy-4'-pentylbiphenyl!

Cat. No.: B15465884

Technical Guide: 4-Methoxy-4'-pentylbiphenyl

CAS Number: 58244-49-8 Molecular Weight: 254.37 g/mol

Executive Summary

This document provides a technical overview of 4-Methoxy-4'-pentylbiphenyl, a biphenyl
derivative. While the compound is commercially available, a comprehensive review of publicly
accessible scientific literature reveals a notable scarcity of in-depth research, particularly
concerning its applications in drug development and related experimental protocols. This guide
presents the fundamental physicochemical data and notes the absence of detailed biological
studies.

Physicochemical Data

The essential chemical identifiers and properties of 4-Methoxy-4'-pentylbiphenyl are
summarized in the table below. This information is critical for researchers and scientists in
handling and utilizing the compound in experimental settings.
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Property Value Reference
CAS Number 58244-49-8

Molecular Formula Ci1sH220

Molecular Weight 254.37 g/mol

1,1'-Biphenyl, 4-methoxy-4'-
Synonyms
pentyl-

Synthesis and Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis and application of 4-Methoxy-
4'-pentylbiphenyl are not readily available in the scientific literature. General synthetic
methodologies for similar biphenyl structures often involve cross-coupling reactions, such as
the Suzuki or Kumada coupling, which are standard procedures in organic chemistry. However,
specific reaction conditions, purification methods, and characterization data for 4-Methoxy-4'-
pentylbiphenyl are not sufficiently documented to be included in this technical guide.

Biological Activity and Drug Development

There is a significant lack of published research on the biological activity of 4-Methoxy-4'-
pentylbiphenyl. As a result, no information regarding its mechanism of action, potential
therapeutic targets, or involvement in any signaling pathways can be provided at this time. The
absence of such data precludes any meaningful discussion of its potential in drug
development.

Logical Relationship Diagram

Due to the limited available data, a diagram illustrating a logical workflow for initiating research
on this compound is provided below. This diagram outlines the necessary steps to characterize
the compound and explore its potential biological activities.
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Caption: Proposed research workflow for 4-Methoxy-4'-pentylbiphenyl.
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Conclusion

While 4-Methoxy-4'-pentylbiphenyl is a known chemical entity with a registered CAS number,
it remains largely unexplored within the scientific community, especially in the context of drug
discovery and development. This guide highlights the foundational data available and
underscores the significant opportunities for novel research into the properties and potential
applications of this compound. For researchers and professionals in the field, this presents a
greenfield opportunity for investigation.

 To cite this document: BenchChem. [4-Methoxy-4'-pentylbiphenyl CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15465884#4-methoxy-4-pentylbiphenyl-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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